Hexamethylphosphoramide
Hexamethylphosphoramide
Hexamethylphosphoramide is a clear colorless to light amber liquid with a spicy odor. (NTP, 1992)
Hexamethylphosphoramide is no longer used in large quantities in the United States. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of hexamethylphosphoramide in humans. Acute animal studies have reported effects on the kidneys and lungs from oral exposure to hexamethylphosphoramide, while chronic oral studies in animals have reported an increased incidence of lung disease. An increased incidence of nasal tumors from inhalation exposure to hexamethylphosphoramide was reported in rats. EPA has not classified hexamethylphosphoramide for carcinogenicity; however, the International Agency for Research on Cancer (IARC) has classified it as a Group 2B, possible human carcinogen.
Hexamethylphosphoric triamide is a phosphoramide. It has a role as a mutagen and an insect sterilant.
Hexamethylphosphoramide is no longer used in large quantities in the United States. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of hexamethylphosphoramide in humans. Acute animal studies have reported effects on the kidneys and lungs from oral exposure to hexamethylphosphoramide, while chronic oral studies in animals have reported an increased incidence of lung disease. An increased incidence of nasal tumors from inhalation exposure to hexamethylphosphoramide was reported in rats. EPA has not classified hexamethylphosphoramide for carcinogenicity; however, the International Agency for Research on Cancer (IARC) has classified it as a Group 2B, possible human carcinogen.
Hexamethylphosphoric triamide is a phosphoramide. It has a role as a mutagen and an insect sterilant.
Brand Name:
Vulcanchem
CAS No.:
680-31-9
VCID:
VC21201297
InChI:
InChI=1S/C6H18N3OP/c1-7(2)11(10,8(3)4)9(5)6/h1-6H3
SMILES:
CN(C)P(=O)(N(C)C)N(C)C
Molecular Formula:
C6H18N3OP
{(CH3)2N}3P(O)
C6H18N3OP
{(CH3)2N}3P(O)
C6H18N3OP
Molecular Weight:
179.2 g/mol
Hexamethylphosphoramide
CAS No.: 680-31-9
Cat. No.: VC21201297
Molecular Formula: C6H18N3OP
{(CH3)2N}3P(O)
C6H18N3OP
Molecular Weight: 179.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hexamethylphosphoramide is a clear colorless to light amber liquid with a spicy odor. (NTP, 1992) Hexamethylphosphoramide is no longer used in large quantities in the United States. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of hexamethylphosphoramide in humans. Acute animal studies have reported effects on the kidneys and lungs from oral exposure to hexamethylphosphoramide, while chronic oral studies in animals have reported an increased incidence of lung disease. An increased incidence of nasal tumors from inhalation exposure to hexamethylphosphoramide was reported in rats. EPA has not classified hexamethylphosphoramide for carcinogenicity; however, the International Agency for Research on Cancer (IARC) has classified it as a Group 2B, possible human carcinogen. Hexamethylphosphoric triamide is a phosphoramide. It has a role as a mutagen and an insect sterilant. |
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| CAS No. | 680-31-9 |
| Molecular Formula | C6H18N3OP {(CH3)2N}3P(O) C6H18N3OP |
| Molecular Weight | 179.2 g/mol |
| IUPAC Name | N-[bis(dimethylamino)phosphoryl]-N-methylmethanamine |
| Standard InChI | InChI=1S/C6H18N3OP/c1-7(2)11(10,8(3)4)9(5)6/h1-6H3 |
| Standard InChI Key | GNOIPBMMFNIUFM-UHFFFAOYSA-N |
| SMILES | CN(C)P(=O)(N(C)C)N(C)C |
| Canonical SMILES | CN(C)P(=O)(N(C)C)N(C)C |
| Boiling Point | 451 °F at 760 mm Hg (NTP, 1992) 232.5 °C 233 °C @ 760 MM HG 232 °C 451°F |
| Colorform | COLORLESS, MOBILE LIQUID Clear, colorless liquid [Note: A solid below 43 degrees F]. |
| Flash Point | 222 °F (NTP, 1992) 105 °C 220°F |
| Melting Point | 41 to 45 °F (NTP, 1992) 7.2 °C FP: 5-7 °C 43°F |
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